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Compound of Interest

Compound Name: 1,3-Distearoyl-2-oleoylglycerol

Cat. No.: B142862 Get Quote

Essential Safety and Handling Guide for 1,3-
Distearoyl-2-oleoylglycerol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,3-Distearoyl-2-oleoylglycerol (CAS No. 2846-04-

0). The following procedures are designed to ensure safe handling, operation, and disposal in a

laboratory setting.

Personal Protective Equipment (PPE)
While 1,3-Distearoyl-2-oleoylglycerol is not classified as a hazardous substance, adherence

to standard laboratory safety protocols is essential to minimize exposure and ensure a safe

working environment. The following table summarizes the recommended personal protective

equipment.
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PPE Category Item Specifications and Use

Hand Protection Disposable Gloves

Nitrile or latex gloves are

recommended to prevent direct

skin contact.[1][2] Although not

specified in the substance's

SDS, this is a general

precaution for handling any

chemical.

Eye Protection Safety Glasses

Safety glasses with side

shields should be worn to

protect against accidental

splashes.[1][3][4]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

clothing and skin from potential

spills.[1][2][4][5]

Respiratory Not Required

Under normal handling

conditions, respiratory

protection is not necessary.

Footwear Closed-Toe Shoes

Closed-toe shoes are required

to protect feet from spills or

falling objects in the laboratory.

[1][2]

Operational Plan: Step-by-Step Handling Procedure
Follow these procedural steps for the safe handling of 1,3-Distearoyl-2-oleoylglycerol from

preparation to post-handling cleanup.

Preparation:

Ensure the work area, typically a laboratory bench, is clean and uncluttered.

Don the appropriate personal protective equipment as outlined in the table above.
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Verify that all necessary equipment, such as spatulas, weighing paper, and containers, are

clean and readily accessible.

Handling:

Retrieve the 1,3-Distearoyl-2-oleoylglycerol from its storage location. It is typically

stored at -20°C.[6]

Allow the container to reach room temperature before opening to prevent condensation.

Carefully weigh the desired amount of the solid substance using a clean spatula.

If creating a solution, chloroform (10 mg/ml) can be used as a solvent.[7]

Handle the substance gently to avoid creating dust.

Keep the container sealed when not in use.

Post-Handling:

Clean all equipment and the work area thoroughly after use.

Remove gloves and wash hands with soap and water.

Store the 1,3-Distearoyl-2-oleoylglycerol in its original container and return it to the

appropriate storage conditions.

Disposal Plan
As 1,3-Distearoyl-2-oleoylglycerol is not classified as hazardous, disposal can typically follow

standard procedures for non-hazardous chemical waste. However, always adhere to your

institution's specific waste disposal guidelines.

Unused Product: Dispose of in accordance with local, state, and federal regulations for non-

hazardous waste. Do not allow the substance to enter sewers or water systems.

Contaminated Materials: Any materials, such as gloves, weighing paper, or paper towels,

that come into contact with the chemical should be disposed of as solid waste.
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Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,3-Distearoyl-2-
oleoylglycerol in a laboratory setting.

Handling Workflow for 1,3-Distearoyl-2-oleoylglycerol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

